HCFC-242fa vs. HCFC-243fa: Optimized Boiling Point and Azeotropic Separation in HFO-1234yf Precursor Synthesis
In the synthesis of next-generation HFO refrigerants, the isomer 1,3,3-trichloro-1,1-difluoropropane (HCFC-242fa) offers a distinct separation advantage over dichlorotrifluoropropane (HCFC-243fa). HCFC-242fa forms an azeotrope with hydrogen fluoride (HF) at a boiling point of approximately 109°C, enabling efficient separation and recovery of HF during the production of HFO-1234yf [1]. This contrasts with HCFC-243fa, which has a higher degree of fluorination and a lower boiling point, altering its azeotropic behavior and potentially complicating the distillation of the desired intermediate. The specific boiling point of HCFC-242fa (109°C) is a critical process parameter validated in integrated manufacturing flowsheets [1].
Boiling point ~109°C
Azeotrope with HF
Higher fluorination
Lower boiling point
| Evidence Dimension | Boiling Point and Azeotropic Separation Efficiency |
|---|---|
| Target Compound Data | 1,3,3-trichloro-1,1-difluoropropane (HCFC-242fa): Boiling point ~109°C; Forms azeotrope with HF [1]. |
| Comparator Or Baseline | Dichlorotrifluoropropane (HCFC-243fa): Higher fluorination; Lower boiling point (est. <100°C); Altered azeotropic behavior. |
| Quantified Difference | HCFC-242fa has a higher boiling point (~109°C) compared to the more highly fluorinated HCFC-243fa (est. <100°C), facilitating a distinct azeotropic distillation window for HF recovery [1]. |
| Conditions | Patent-validated industrial process for HFO-1234yf and HFO-1233zd synthesis. |
Why This Matters
The specific boiling point and azeotropic behavior of HCFC-242fa enable more efficient separation and recovery of hydrogen fluoride in integrated HFO manufacturing, reducing waste and improving process economics compared to alternative precursors.
- [1] Honeywell International Inc. Azeotropic compositions of 1,3,3-trichloro-1,1-difluoropropane and hydrogen fluoride. Patent WO2013130385A1. View Source
